Cas no 78521-43-4 (6-(4-Methylbenzoyl)amino-hexanoic Acid)

• Product Name: 6-(4-Methylbenzoyl)amino-hexanoic Acid
• CAS No: 78521-43-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD09738195
• CID: 2157426
• PubChem ID: 14196779
• Update Time: 2025-08-04

6-(4-Methylbenzoyl)amino-hexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(4-methylbenzoyl)amino]-
• 1H-Imidazole-1-ethanamine, N-(2,2-dimethylpropyl)-β,β-dimethyl-4-nitro-
• 6-(4-methylbenzamido)hexanoic acid
• YTRHROXTQZIZTN-UHFFFAOYSA-N
• Hexanoic acid,6-[(4-Methylbenzoyl)aMino]-
• 6-[(4-METHYLBENZOYL)AMINO]HEXANOIC ACID
• CS-M2230
• CS-14688
• AKOS000145397
• 6-(4-methylbenzamido)hexanoicacid
• 78521-43-4
• SCHEMBL1938690
• 6-(4-Methylbenzoyl)amino-hexanoic Acid

• MDL： MFCD09738195
• Inchi： 1S/C14H19NO3/c1-11-6-8-12(9-7-11)14(18)15-10-4-2-3-5-13(16)17/h6-9H,2-5,10H2,1H3,(H,15,18)(H,16,17)
• InChI Key： YTRHROXTQZIZTN-UHFFFAOYSA-N
• SMILES： OC(CCCCCNC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 2.1

Additional information on 6-(4-Methylbenzoyl)amino-hexanoic Acid

Comprehensive Overview of 6-(4-Methylbenzoyl)amino-hexanoic Acid (CAS No. 78521-43-4): Properties, Applications, and Research Insights

6-(4-Methylbenzoyl)amino-hexanoic Acid (CAS No. 78521-43-4) is a specialized organic compound with a molecular formula of C14H19NO3. This carboxylic acid derivative features a hexanoic acid backbone modified by a 4-methylbenzoyl group, making it a valuable intermediate in pharmaceutical and biochemical research. Its unique structure contributes to its role in peptide synthesis, drug delivery systems, and enzyme inhibition studies, aligning with current trends in targeted therapeutics and precision medicine.

The compound's chemical properties include a molecular weight of 249.31 g/mol and a melting point range of 120–125°C. Its solubility profile—soluble in polar solvents like dimethyl sulfoxide (DMSO) and methanol—makes it suitable for in vitro assays and formulation development. Researchers frequently explore its amide bond stability and bioavailability, addressing common queries such as "How does 6-(4-Methylbenzoyl)amino-hexanoic Acid interact with cellular membranes?" or "What are its metabolic pathways?"—topics trending in pharmacokinetics forums.

In the context of green chemistry, 78521-43-4 has garnered attention for its potential in sustainable synthesis. Recent studies highlight its use in catalyzed reactions with reduced environmental impact, resonating with industry demands for eco-friendly intermediates. This aligns with frequent searches like "biodegradable chemical alternatives" and "non-toxic pharmaceutical excipients," reflecting growing environmental consciousness.

From a commercial perspective, 6-(4-Methylbenzoyl)amino-hexanoic Acid is supplied as a high-purity (>98%) white crystalline powder, meeting standards for GMP-grade applications. Its storage recommendations—under inert gas at −20°C—ensure stability, a critical factor for long-term research reproducibility. Analytical techniques like HPLC and NMR spectroscopy are typically employed for quality verification, addressing lab professionals' concerns about "how to validate compound purity."

Emerging applications include its role in prodrug design, particularly for anti-inflammatory agents, where its hydrophilic-lipophilic balance enhances tissue penetration. This connects to trending topics such as "improving drug solubility" and "nanocarrier compatibility." Ongoing clinical research explores its derivatization for neuroprotective compounds, tapping into the booming neurodegenerative disease therapeutics market.

Safety data sheets emphasize standard organic compound handling protocols, with no significant acute toxicity reported. However, users often search for "6-(4-Methylbenzoyl)amino-hexanoic Acid safety guidelines," underscoring the need for clear risk mitigation documentation. The compound's LD50 values (oral, rat) exceed 2000 mg/kg, classifying it as low-risk under normal laboratory conditions.

In summary, CAS 78521-43-4 represents a versatile building block bridging medicinal chemistry and material science. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms position it as a staple in modern drug discovery pipelines. As research evolves toward personalized medicine and AI-driven molecular design, this compound's relevance in hit-to-lead optimization continues to expand.